Cas no 21905-83-9 (5-Cinnolinamine)

• Product Name: 5-Cinnolinamine
• CAS No: 21905-83-9
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 1038798
• PubChem ID: 387103
• Update Time: 2025-04-24

5-Cinnolinamine Chemical and Physical Properties

Names and Identifiers

• 5-Cinnolinamine
• cinnolin-5-amine
• 5-Amino-cinnolin
• 5-aminocinnoline
• 5-Cinnolinylamine
• AC1L8T3Z
• ANW-70464
• cinnolin-5-ylamine
• CTK8C3729
• NSC680494
• SureCN2008423
• CS-0449647
• CHEMBL2004971
• DTXSID60327725
• NCI60_028703
• 21905-83-9
• NSC-680494
• cinnoline, 5-amino-
• DRQWPSJVDHBHKF-UHFFFAOYSA-N
• SCHEMBL2008423
• AKOS006338192

• MDL： MFCD19203921
• Inchi： 1S/C8H7N3/c9-7-2-1-3-8-6(7)4-5-10-11-8/h1-5H,9H2
• InChI Key： DRQWPSJVDHBHKF-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C=2C=CN=1)N

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

5-Cinnolinamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Cinnolinamine

5-Cinnolinamine: A Comprehensive Overview

CAS No. 21905-83-9 refers to a compound known as 5-Cinnolinamine, which has garnered significant attention in the field of biomedical research. This chemical entity belongs to the family of cinnoline derivatives, a class of compounds that have shown diverse biological activities. The structure of 5-Cinnolinamine features a cinnoline ring system with an amine group attached at the fifth position, making it a subject of interest for researchers exploring its potential applications in pharmacology and drug development.

Recent studies have highlighted the antioxidant properties of 5-Cinnolinamine, which are largely attributed to its ability to scavenge free radicals. This makes it a promising candidate for investigating its role in chronic diseases, such as cancer, neurodegenerative disorders, and cardiovascular diseases. The compound's ability to modulate oxidative stress pathways has been explored in various preclinical models, yielding encouraging results.

One of the most exciting developments involving 5-Cinnolinamine is its potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in several cancer cell lines while showing minimal cytotoxicity to normal cells. This differential effect suggests that 5-Cinnolinamine could be a valuable lead for the development of targeted therapies in oncology.

In addition to its anticancer activity, 5-Cinnolinamine has shown anti-inflammatory properties. It has been found to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, which plays a central role in chronic inflammation. These findings have positioned 5-Cinnolinamine as a potential candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of 5-Cinnolinamine has been evaluated in several studies, revealing favorable absorption and distribution properties. Its ability to cross the blood-brain barrier makes it a promising candidate for neurological applications, such as in the treatment of Alzheimer's disease or other neurodegenerative conditions.

Recent advancements in sustainable synthesis methods have made 5-Cinnolinamine more accessible for large-scale production. These innovations are crucial for moving the compound closer to clinical trials and eventual commercialization. Researchers are also exploring the potential of 5-Cinnolinamine as a building block for designing more potent and selective derivatives.

The application of machine learning in drug discovery has further enhanced our understanding of 5-Cinnolinamine's properties. Predictive models have been used to identify key structural features that contribute to its biological activity, paving the way for the design of next-generation cinnoline derivatives with improved efficacy and safety.

In conclusion, 5-Cinnolinamine (CAS No. 21905-83-9) represents a significant advancement in the field of biomedical science. Its unique combination of antioxidant, anti-inflammatory, and anticancer properties positions it as a versatile tool for addressing a wide range of diseases. As research continues to unravel its full potential, 5-Cinnolinamine is poised to play a pivotal role in the development of innovative therapeutic agents.